5-{(E)-[2-(4-tert-butylphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}-2-methoxyphenyl butanoate

• Molecular Formula: C25H27NO5
• Molecular Weight: 421.5 g/mol
• IUPAC Name: [5-[(E)-[2-(4-tert-butylphenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]-2-methoxyphenyl] butanoate
• InChI: InChI=1S/C25H27NO5/c1-6-7-22(27)30-21-15-16(8-13-20(21)29-5)14-19-24(28)31-23(26-19)17-9-11-18(12-10-17)25(2,3)4/h8-15H,6-7H2,1-5H3/b19-14+
• InChI Key: LNBFBDKFDYAPGZ-XMHGGMMESA-N
• Isomeric SMILES: CCCC(=O)OC1=C(C=CC(=C1)/C=C/2\C(=O)OC(=N2)C3=CC=C(C=C3)C(C)(C)C)OC
• Canonical SMILES: CCCC(=O)OC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)C(C)(C)C)OC

Description

5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE is a complex organic compound with a unique structure that includes a tert-butyl group, an oxazole ring, and a methoxyphenyl group

Preparation Methods

The synthesis of 5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE typically involves multiple steps, including the formation of the oxazole ring and the introduction of the tert-butyl and methoxyphenyl groups. The reaction conditions often require the use of specific catalysts and reagents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the oxazole ring or other functional groups.

Substitution: The tert-butyl and methoxyphenyl groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE involves its interaction with specific molecular targets and pathways. The oxazole ring and other functional groups in the compound can bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE include other oxazole derivatives and compounds with tert-butyl and methoxyphenyl groups. These similar compounds may share some chemical and biological properties but differ in their specific structures and activities. The uniqueness of 5-{[2-[4-(TERT-BUTYL)PHENYL]-5-OXO-1,3-OXAZOL-4(5H)-YLIDEN]METHYL}-2-METHOXYPHENYL BUTYRATE lies in its specific combination of functional groups and the resulting properties that make it suitable for particular applications in research and industry.